(2-methoxy-5-nitrophenyl)(2-nitrobenzyl)amine

• IUPAC Name: 2-methoxy-5-nitro-N-[(2-nitrophenyl)methyl]aniline
• InChI: InChI=1S/C14H13N3O5/c1-22-14-7-6-11(16(18)19)8-12(14)15-9-10-4-2-3-5-13(10)17(20)21/h2-8,15H,9H2,1H3
• InChI Key: JLGDHEYXFGJEJX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)[N+](=O)[O-])NCC2=CC=CC=C2[N+](=O)[O-]
• Molecular Formula: C14H13N3O5
• Molecular Weight: 303.27 g/mol

Description

(2-methoxy-5-nitrophenyl)(2-nitrobenzyl)amine, also known as MNBA, is a chemical compound that has gained attention in the scientific community for its potential use in various applications. MNBA is a derivative of nitrobenzylamine, which is a commonly used reagent in organic chemistry.

Mechanism of Action

The mechanism of action of (2-methoxy-5-nitrophenyl)(2-nitrobenzyl)amine is not well understood, but it is believed to involve the formation of a complex with the target molecule. This complex can then be detected through fluorescence or other methods, allowing for the identification and quantification of the target molecule.
Biochemical and Physiological Effects
This compound is not known to have any significant biochemical or physiological effects on living organisms. It is primarily used as a research tool in laboratory settings.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (2-methoxy-5-nitrophenyl)(2-nitrobenzyl)amine in lab experiments is its high sensitivity and specificity for detecting target molecules. This makes it a valuable tool for studying biological processes and identifying potential drug targets. However, this compound also has some limitations, including its complex synthesis process and potential toxicity at high concentrations.

Future Directions

There are many potential future directions for research involving (2-methoxy-5-nitrophenyl)(2-nitrobenzyl)amine. One area of interest is the development of new imaging techniques using this compound as a fluorescent probe. Additionally, this compound could be used to develop new chemical sensors for detecting a wide range of target molecules. Finally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields.

Scientific Research Applications

(2-methoxy-5-nitrophenyl)(2-nitrobenzyl)amine has been studied extensively for its potential use as a fluorescent probe for imaging applications. It has been shown to have a high quantum yield and good photostability, making it a promising candidate for use in fluorescence microscopy. Additionally, this compound has been investigated for its potential use as a chemical sensor for detecting metal ions and amino acids.